Cas no 1779686-17-7 (3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one)

3-Isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is a spirocyclic compound featuring a unique oxa-diaza structure, which imparts stability and versatility in synthetic applications. Its rigid spiro[4.5]decane framework enhances conformational control, making it valuable for medicinal chemistry and ligand design. The isopropyl substituent contributes to steric modulation, influencing binding affinity in molecular interactions. This heterocycle serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting compounds and enzyme inhibitors. Its balanced lipophilicity and structural rigidity offer advantages in optimizing pharmacokinetic properties. The compound’s synthetic accessibility further supports its utility in exploratory research and drug discovery.

3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one structure

1779686-17-7 structure

Product Name:3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

CAS No:1779686-17-7

MF:C₁₀H₁₈N₂O₂

MW:198.262122631073

CID:5718673

PubChem ID:84115604

Update Time:2025-10-29

3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

- AKOS023886376
- EN300-1154690
- F2147-2607
- 1779686-17-7
- 3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one
- 3-(PROPAN-2-YL)-1-OXA-3,7-DIAZASPIRO[4.5]DECAN-2-ONE
- Inchi： 1S/C10H18N2O2/c1-8(2)12-7-10(14-9(12)13)4-3-5-11-6-10/h8,11H,3-7H2,1-2H3
- InChI Key： XUZHHCMGOJLNQG-UHFFFAOYSA-N
- SMILES： O1C(N(C(C)C)CC21CNCCC2)=O

Computed Properties

Exact Mass: 198.136827821g/mol
Monoisotopic Mass: 198.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 41.6Å²

3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I232681-100mg	3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	100mg	$ 210.00	2022-06-04
TRC	I232681-500mg	3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	500mg	$ 750.00	2022-06-04
TRC	I232681-1g	3-isopropyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	1g	$ 1135.00	2022-06-04
Enamine	EN300-1154690-0.05g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	0.05g	$851.0	2023-07-10
Enamine	EN300-1154690-0.1g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	0.1g	$892.0	2023-07-10
Enamine	EN300-1154690-0.25g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	0.25g	$933.0	2023-07-10
Enamine	EN300-1154690-0.5g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	0.5g	$974.0	2023-07-10
Enamine	EN300-1154690-1.0g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	1.0g	$1014.0	2023-07-10
Enamine	EN300-1154690-2.5g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	2.5g	$1988.0	2023-07-10
Enamine	EN300-1154690-5.0g	3-(propan-2-yl)-1-oxa-3,7-diazaspiro[4.5]decan-2-one	1779686-17-7	5.0g	$2940.0	2023-07-10